Cas no 888459-11-8 (N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 888459-11-8
• MF: C₂₈H₂₂N₂O₃
• MW: 434.485887050629
• CID: 5906308
• PubChem ID: 16817245
• Update Time: 2025-07-01

N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, N-(4-ethylphenyl)-3-[(2-naphthalenylcarbonyl)amino]-
• F1883-0080
• N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide
• AKOS024617033
• 3-(2-naphthamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide
• 888459-11-8

• Inchi： 1S/C28H22N2O3/c1-2-18-11-15-22(16-12-18)29-28(32)26-25(23-9-5-6-10-24(23)33-26)30-27(31)21-14-13-19-7-3-4-8-20(19)17-21/h3-17H,2H2,1H3,(H,29,32)(H,30,31)
• InChI Key： LMFQNNVIWJSWKL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=C3C(=C2)C=CC=C3)=O)=C1C(NC1=CC=C(CC)C=C1)=O

Computed Properties

• Exact Mass: 434.16304257g/mol
• Monoisotopic Mass: 434.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 518.3±45.0 °C(Predicted)
• pka: 11.84±0.43(Predicted)

Additional information on N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide (CAS No. 888459-11-8)

N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 888459-11-8, represents a unique blend of structural features that make it a promising candidate for various applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates elements from multiple aromatic systems, including benzofuran and naphthalene, which are well-known for their diverse biological activities.

The benzofuran moiety, a key structural component of this compound, has been extensively studied for its potential pharmacological properties. Benzofurans are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the naphthalene-2-amido group further enhances the compound's complexity and functionality, making it a valuable scaffold for designing novel therapeutic agents. The amide linkage in this moiety not only contributes to the compound's solubility but also serves as a site for further chemical modifications, allowing for the development of derivatives with tailored properties.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacological agents. Heterocycles are known for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide exemplifies this trend, as its complex structure suggests potential interactions with multiple biological pathways. This compound has been the subject of several studies aimed at elucidating its mechanism of action and exploring its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the benzofuran and naphthalene moieties may contribute to its ability to cross the blood-brain barrier, a critical requirement for effective central nervous system (CNS) drugs. Preclinical studies have shown that similar compounds exhibit neuroprotective properties, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease. The N-(4-ethylphenyl) group may also play a role in modulating receptor activity, further enhancing the compound's pharmacological profile.

The synthesis of N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the intricate molecular framework of this compound. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

Evaluation of the pharmacokinetic properties of N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, further supporting its candidacy as a lead compound for drug development.

The future directions for research on N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide are multifaceted. One area of focus is the identification of specific biological targets through structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This information can then be used to optimize the compound's pharmacological profile.

In conclusion, N-(4-ethylphenyl)-3-(naphthalene-2-amido)-1-benzofuran-2-carboxamide (CAS No. 888459-11-8) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of aromatic systems and functional groups makes it a promising candidate for various therapeutic applications, particularly in neurological disorders. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in clinical settings.